Cas no 1851437-60-9 (3-(4-Bromo-5-chlorothiophen-2-yl)morpholine)

• Product Name: 3-(4-Bromo-5-chlorothiophen-2-yl)morpholine
• CAS No: 1851437-60-9
• MF: C₈H₉BrClNOS
• MW: 282.585159063339
• CID: 6381151
• PubChem ID: 130880379
• Update Time: 2025-06-09

3-(4-Bromo-5-chlorothiophen-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-5-chlorothiophen-2-yl)morpholine
• 1851437-60-9
• EN300-1920298
• 3-(4-Bromo-5-chlorothiophen-2-yl)morpholine

• Inchi： 1S/C8H9BrClNOS/c9-5-3-7(13-8(5)10)6-4-12-2-1-11-6/h3,6,11H,1-2,4H2
• InChI Key： FVCCWHLRNNULJT-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(=C1)C1COCCN1)Cl

Computed Properties

• Exact Mass: 280.92768g/mol
• Monoisotopic Mass: 280.92768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-(4-Bromo-5-chlorothiophen-2-yl)morpholine

Comprehensive Overview of 3-(4-Bromo-5-chlorothiophen-2-yl)morpholine (CAS No. 1851437-60-9)

3-(4-Bromo-5-chlorothiophen-2-yl)morpholine (CAS No. 1851437-60-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a thiophene core substituted with bromine and chlorine atoms, and linked to a morpholine moiety, is a key intermediate in the synthesis of bioactive molecules. Its unique structural attributes make it a valuable building block for drug discovery and material science applications.

The growing interest in 3-(4-Bromo-5-chlorothiophen-2-yl)morpholine is driven by its potential role in developing novel therapeutics, particularly in oncology and infectious diseases. Researchers are exploring its utility in targeted drug delivery systems, leveraging its thiophene scaffold for enhanced binding affinity. Additionally, its halogenated properties align with current trends in sustainable chemistry, as halogen bonds are increasingly utilized to improve molecular stability and efficacy.

From an industrial perspective, CAS No. 1851437-60-9 is often discussed in the context of high-value intermediates and custom synthesis. Companies specializing in contract research organizations (CROs) and fine chemicals frequently seek this compound for proprietary projects. Its synthesis involves multi-step organic reactions, including cross-coupling and cyclization, which are areas of active methodological innovation.

In the realm of AI-driven drug discovery, 3-(4-Bromo-5-chlorothiophen-2-yl)morpholine exemplifies how computational models can predict the bioactivity of complex structures. Recent publications highlight its compatibility with machine learning algorithms for virtual screening, addressing common search queries like "thiophene derivatives in drug design" or "morpholine-based pharmacophores." This synergy between experimental and in silico approaches underscores its relevance in modern chemistry.

Environmental and regulatory considerations also shape the discourse around this compound. While not classified as hazardous, its halogenated nature prompts studies on biodegradability and green chemistry alternatives. These topics resonate with broader searches such as "sustainable halogenation methods" and "eco-friendly heterocyclic synthesis," reflecting the industry's shift toward greener practices.

Analytical characterization of 3-(4-Bromo-5-chlorothiophen-2-yl)morpholine typically employs NMR spectroscopy, mass spectrometry, and HPLC, techniques frequently queried by chemists optimizing purity protocols. The compound's crystalline properties further interest researchers in materials science, where it may contribute to organic semiconductors or photovoltaic materials.

In summary, 3-(4-Bromo-5-chlorothiophen-2-yl)morpholine (CAS No. 1851437-60-9) represents a versatile and scientifically rich compound. Its applications span medicinal chemistry, materials engineering, and computational modeling, making it a focal point for interdisciplinary research. As demand for tailored molecular solutions grows, this compound will likely remain at the forefront of innovation.